Cas no 148854-10-8 ((2,4-Difluorophenyl)trimethylsilane)

• Product Name: (2,4-Difluorophenyl)trimethylsilane
• CAS No: 148854-10-8
• MF: C₉H₁₂F₂Si
• MW: 186.2738904953
• MDL: MFCD22682801
• CID: 1057273
• PubChem ID: 15292803
• Update Time: 2025-08-05

(2,4-Difluorophenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2,4-Difluorophenyl)trimethylsilane
• (2,4-difluorophenyl)-trimethyl-silane
• 2,4-Difluoro-1-isocyanato-benzene
• 2,4-difluorobenzenisocyanate
• 2,4-DIFLUOROISOCYANATOBENZENE
• 2,4-Difluorophenyl isocyanate
• 2,4-Difluorophenyltrimethylsilane
• 2,4-fluorophenyl isocyanate
• Benzene,2,4-difluoro-1-isocyanato
• Isocyanic Acid 2,4-Difluorophenyl Ester
• C9H12F2Si
• 4715AJ
• SY022240
• MFCD22682801
• YFA85410
• DB-222649
• CS-0320904
• 148854-10-8
• AC7740
• AKOS027256878
• 2,4-Difluoro-1-(trimethylsilyl)benzene
• DTXSID001282178
• Benzene, 2,4-difluoro-1-(trimethylsilyl)-
• AS-64920
• (2,4-difluorophenyl)-trimethylsilane

• MDL： MFCD22682801
• Inchi： 1S/C9H12F2Si/c1-12(2,3)9-5-4-7(10)6-8(9)11/h4-6H,1-3H3
• InChI Key： CVMLAPBCXNIHBT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 186.06800
• Monoisotopic Mass: 186.06763324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 169.2±30.0 °C at 760 mmHg
• Flash Point: 56.1±24.6 °C
• PSA: 0.00000
• LogP: 2.51000
• Vapor Pressure: 2.1±0.3 mmHg at 25°C

(2,4-Difluorophenyl)trimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)